Cas no 639047-29-3 ( )

• Product Name: &nbsp
• CAS No: 639047-29-3
• MF: C₁₃H₁₇N₅O
• MW: 259.306981801987
• CID: 961017
• PubChem ID: 960183
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-N-(1-propyltetrazol-5-yl)benzamide
• Benzamide, 3,4-dimethyl-N-(1-propyl-1H-tetrazol-5-yl)- (9CI)
• AC1LIQRH
• AG-G-38301
• BENZAMIDE, 3,4-DIMETHYL-N-(1-PROPYL-1H-TETRAZOL-5-YL)-
• CTK5C0120
• DTXSID80359341
• Benzamide,3,4-dimethyl-N-(1-propyl-1H-tetrazol-5-yl)-(9ci)
• DB-284929
• AKOS003198913
• 639047-29-3
•  

• Inchi： 1S/C13H17N5O/c1-4-7-18-13(15-16-17-18)14-12(19)11-6-5-9(2)10(3)8-11/h5-6,8H,4,7H2,1-3H3,(H,14,15,17,19)
• InChI Key： VIOLYMCJKVACJL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=C(C)C=1)NC1=NN=NN1CCC

Computed Properties

• Exact Mass: 259.14331018g/mol
• Monoisotopic Mass: 259.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 72.7Ų